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Compound of Interest

Compound Name: Notoginsenoside T5

Cat. No.: B12107782 Get Quote

Essential Safety and Handling Guide for
Notoginsenoside T5
This guide provides crucial safety and logistical information for the handling and disposal of

Notoginsenoside T5, a dammarane glycoside isolated from Panax notoginseng.[1] While a

specific Safety Data Sheet (SDS) for Notoginsenoside T5 is not readily available, this

document synthesizes safety protocols based on information for related saponin compounds

and general laboratory best practices. Researchers, scientists, and drug development

professionals should use this as a primary resource for safe operational procedures.

Physicochemical and Hazard Information
Notoginsenoside T5 is a white to off-white solid powder.[1] Although detailed toxicological

properties have not been thoroughly investigated, related compounds suggest it may be

harmful if swallowed or inhaled, and may cause skin and eye irritation.[2]
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Property Information Source

Chemical Name Notoginsenoside T5 MedChemExpress[1]

CAS Number 769932-34-5 MedChemExpress[1]

Molecular Formula C41H68O12 MedChemExpress[1]

Molecular Weight 752.97 g/mol MedChemExpress[1]

Appearance White to off-white solid MedChemExpress[1]

Known Hazards

Based on related compounds:

Harmful if swallowed, may

cause skin and eye irritation,

potential respiratory tract

irritation.

Saponin SDS[3],

Notoginsenoside R1 SDS[2]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

MedChemExpress[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The following table outlines

the minimum required PPE for handling Notoginsenoside T5.
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Body Part Required PPE
Specifications & Best

Practices

Respiratory Respirator

A NIOSH-approved respirator

is recommended, especially

when handling the powder

form to avoid inhalation.[3][4]

[5] Ensure a proper fit. For

higher-risk activities, a

supplied-air respirator may be

necessary.[3]

Hands Chemical-resistant gloves

Nitrile or PVC gloves are

suitable.[5] Inspect gloves for

any damage before use.[2][6]

Wash hands thoroughly after

removing gloves.

Eyes/Face
Safety glasses with side

shields or chemical goggles

Tightly fitting safety goggles

are necessary to protect

against splashes.[4] A face

shield should be worn in

conjunction with goggles when

there is a significant splash

hazard.[4][5]

Body
Laboratory coat or chemical-

resistant suit

A long-sleeved lab coat is the

minimum requirement. For

larger quantities or in case of

potential spills, a chemical-

resistant suit is advised.[3][4]

Operational Plan: Step-by-Step Handling Procedures
Ventilation: Always handle Notoginsenoside T5 in a well-ventilated area. A chemical fume

hood is highly recommended, especially when working with the powdered form, to minimize

inhalation risks.[3]
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Designated Area: Establish a designated area for handling Notoginsenoside T5. This area

should be clearly marked and equipped with the necessary safety and spill cleanup

materials.

Eyewash and Safety Shower: Ensure that an operational eyewash station and safety shower

are readily accessible in the immediate work area.

Personal Protective Equipment: Before handling, don all required PPE as outlined in the

table above.

Weighing: When weighing the powder, do so within a fume hood or a ventilated balance

enclosure to prevent airborne dust.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Notoginsenoside T5 is soluble in DMSO, Pyridine, Methanol, and Ethanol.[7]

Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.[3] Do not eat, drink, or

smoke in the handling area.[8]

Immediate Action: In case of a spill, evacuate the immediate area and alert colleagues.

Cleanup: For small spills, wear appropriate PPE and gently cover the spill with an absorbent

material. Use dry clean-up procedures and avoid generating dust.[3] Place the absorbed

material into a sealed container for disposal.

Ventilation: Ensure the area is well-ventilated during and after cleanup.

Waste Collection: All waste materials contaminated with Notoginsenoside T5, including

empty containers, used gloves, and spill cleanup materials, should be collected in a clearly

labeled, sealed container.

Disposal Regulations: Dispose of the chemical waste in accordance with all local, state, and

federal regulations. Consult with your institution's environmental health and safety (EHS)

department for specific guidance.

Emergency Procedures
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Exposure Type Immediate Action

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.[8]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[8] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

[8] Remove contact lenses if present and easy

to do.[8] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water.[8] Seek

immediate medical attention.

Visualized Workflow
The following diagrams illustrate the standard operating procedure for handling

Notoginsenoside T5 and the appropriate response to an accidental spill.
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Caption: Standard Operating Procedure for Handling Notoginsenoside T5.
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Immediate Response

Cleanup Procedure
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Caption: Emergency Response Protocol for a Notoginsenoside T5 Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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